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Compound of Interest

Compound Name: Tadalafil open ring acid
Cat. No.: B13429694
Get Quote
\ J

Executive Summary

The "Open Ring Acid Impurity" of Tadalafil represents a critical quality attribute, indicating either
hydrolytic instability of the drug substance or incomplete cyclization during synthesis.

e Primary Identity: Hydrolysis product of the diketopiperazine ring.
¢ Molecular Formula: C22H21N30s[1][2]
¢ Molecular Weight: 407.42 g/mol [1]

« Criticality: Indicates exposure to moisture/acidic/basic conditions or specific metabolic
pathways.

Chemical Identity & Specifications
Primary Target: Tadalafil Open Ring Acid (Hydrolysis
Product)

This impurity forms via the nucleophilic attack of water on the carbonyl carbons of the
diketopiperazine ring, cleaving the cyclic amide bond.
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Property

Specification

Common Name

Tadalafil Open Ring Acid (Impurity F related)

Chemical Name

amino]acetic acid

Molecular Formula C22H21N30s
Molecular Weight 407.42 g/mol
Monoisotopic Mass 407.1481 Da

Appearance

Off-white to pale yellow solid

Solubility

Soluble in DMSO, Methanol; sparing solubility in
water (pH dependent)

Secondary Target: Tadalafil Acid (Synthetic Precursor)

Often confused with the "Open Ring" impurity, this is the starting scaffold before the formation

of the diketopiperazine ring.

Property

Specification

Common Name

Tadalafil Acid (Beta-Carboline Acid)

Chemical Name

(1R,3R)-1-(1,3-Benzodioxol-5-yl)-2,3,4,9-
tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic

acid
Molecular Formula C19H16N204
Molecular Weight 336.34 g/mol
Role Key Starting Material / Intermediate

Mechanistic Pathways

The formation of the Open Ring Acid Impurity is a degradation process driven by hydrolysis.

The diketopiperazine ring, while relatively stable, can open under stress conditions (extreme

pH or enzymatic action).
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Degradation Pathway Diagram (DOT)[1]
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Caption: Mechanistic pathway for the formation of Tadalafil Open Ring Acid Impurity via
hydrolytic cleavage of the diketopiperazine lactam bond.

Analytical Characterization Strategy

To positively identify and quantify the Open Ring Acid Impurity, a multi-modal analytical
approach is required.

High-Performance Liquid Chromatography (HPLC)

The Open Ring Acid is more polar than Tadalafil due to the free carboxylic acid group. It will
typically elute earlier (lower RRT) than the parent drug in Reverse Phase (RP)
chromatography.

e Column: C18 (e.g., Agilent Zorbax SB-C18, 150 x 4.6 mm, 3.5 pum).[1]

¢ Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH suppresses ionization of the acid,
improving peak shape).

e Mobile Phase B: Acetonitrile.
e Gradient: 5-95% B over 20 minutes.
e Detection: UV at 285 nm (Indole absorption).

o Expected RRT: ~0.85 - 0.92 (Relative to Tadalafil).[1]
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Mass Spectrometry (LC-MS/MS)

 lonization: ESI Positive Mode ([M+H]+).

e Parent lon: m/z 408.15 (C22H22N30s5%).

e Fragmentation Pattern:
o Loss of water (-18 Da) -> m/z 390 (Cyclization back to Tadalafil-like ion in source).[1]
o Cleavage of the methyl-glycine moiety.

o Characteristic fragment at m/z 262 (Tetrahydro-beta-carboline core).[1]

Synthesis & Isolation for Reference Standards

For researchers requiring a reference standard of the Open Ring Acid Impurity, it can be
generated via controlled hydrolysis.

Protocol: Alkaline Hydrolysis[1]

e Dissolution: Dissolve 100 mg Tadalafil in 10 mL THF/Water (1:1).

Reagent: Add 2 equivalents of LiOH (Lithium Hydroxide).

Reaction: Stir at 40°C for 4-6 hours. Monitor by TLC/HPLC.

Quenching: Acidify carefully with 1N HCI to pH 3-4.

Extraction: Extract with Ethyl Acetate. The Open Ring Acid will partition into the organic
phase.

Purification: Recrystallize from Methanol/Water or purify via Prep-HPLC.

Distinguishing Related "Open Ring" Impurities

It is vital to distinguish the Hydrolysis Product from the Synthetic Intermediates.
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Structural Relationship Diagram (DOT)[1]
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Caption: Structural relationship between Tadalafil, its synthetic precursors (Tadalafil Acid,
Chloroacetyl Intermediate), and the degradation product (Open Ring Acid).[1][2][3][4][5][6€]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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